Cas no 123451-25-2 (1H-Imidazole-5-carboxylicacid, 1-butyl-)

• Product Name: 1H-Imidazole-5-carboxylicacid, 1-butyl-
• CAS No: 123451-25-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 104123
• PubChem ID: 14460718
• Update Time: 2025-04-18

1H-Imidazole-5-carboxylicacid, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 1-butyl-
• 1H-Imidazole-5-carboxylicacid,1-butyl-(9CI)
• 3-butylimidazole-4-carboxylic acid
• 123451-25-2
• SCHEMBL23930976
• AKOS004117915
• DTXSID90560623
• 1-Butyl-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C8H12N2O2/c1-2-3-4-10-6-9-5-7(10)8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： BKCCAQWLCVNHLW-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN1CCCC)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12